Cas no 1896437-67-4 (4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one)

4-(3-(Trifluoromethyl)pyridin-4-yl)butan-2-one is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure combines a trifluoromethyl-substituted pyridine ring with a ketone-functionalized butyl chain, offering unique reactivity and stability. The trifluoromethyl group enhances lipophilicity and metabolic resistance, making it valuable in drug design for improved bioavailability. The ketone moiety provides a versatile handle for further synthetic modifications, enabling the development of complex intermediates. This compound is particularly useful in the synthesis of bioactive molecules, where its electron-withdrawing properties and structural rigidity contribute to targeted interactions. Its high purity and well-defined characteristics ensure reproducibility in research applications.
4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one structure
1896437-67-4 structure
Product Name:4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one
CAS No:1896437-67-4
MF:C10H10F3NO
MW:217.18771314621
CID:6110327
PubChem ID:115008785
Update Time:2025-06-29

4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one
    • EN300-1953418
    • 4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
    • 1896437-67-4
    • Inchi: 1S/C10H10F3NO/c1-7(15)2-3-8-4-5-14-6-9(8)10(11,12)13/h4-6H,2-3H2,1H3
    • InChI Key: BUYBNESHYUTYJJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1CCC(C)=O)(F)F

Computed Properties

  • Exact Mass: 217.07144843g/mol
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1953418-0.05g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
0.05g
$768.0 2023-09-17
Enamine
EN300-1953418-0.1g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
0.1g
$804.0 2023-09-17
Enamine
EN300-1953418-0.25g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
0.25g
$840.0 2023-09-17
Enamine
EN300-1953418-0.5g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
0.5g
$877.0 2023-09-17
Enamine
EN300-1953418-1.0g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
1g
$1442.0 2023-05-31
Enamine
EN300-1953418-2.5g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
2.5g
$1791.0 2023-09-17
Enamine
EN300-1953418-5.0g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
5g
$4184.0 2023-05-31
Enamine
EN300-1953418-10.0g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
10g
$6205.0 2023-05-31
Enamine
EN300-1953418-1g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
1g
$914.0 2023-09-17
Enamine
EN300-1953418-5g
4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-one
1896437-67-4
5g
$2650.0 2023-09-17

Additional information on 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one

Professional Introduction to Compound with CAS No. 1896437-67-4 and Product Name: 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one

The compound with the CAS number 1896437-67-4 and the product name 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a trifluoromethyl group and a pyridin-4-yl moiety, which are key features that contribute to its distinctive chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that incorporate fluorine-containing substituents. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature makes compounds like 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one highly valuable in the development of next-generation therapeutics. The presence of the pyridin-4-yl group further enriches the compound's pharmacophoric space, enabling interactions with various biological targets.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that molecules containing the pyridin-4-ylbutan-2-one scaffold exhibit promising activities against a range of therapeutic targets, including enzymes and receptors involved in inflammatory pathways, oncogenesis, and neurodegenerative disorders. The integration of the trifluoromethyl group into this scaffold appears to synergize with the pyridin-4-yl moiety, enhancing the compound's efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that pyridine derivatives with fluorine substituents exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This research underscores the significance of compounds like 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one in advancing drug discovery efforts. The study also revealed that such compounds can exhibit potent inhibitory effects on key enzymes implicated in metabolic diseases.

The structural features of this compound make it an attractive candidate for further investigation. The trifluoromethyl group not only enhances lipophilicity but also contributes to favorable pharmacokinetic properties, including increased bioavailability and reduced susceptibility to metabolic degradation. Additionally, the pyridin-4-ylbutan-2-one core provides a versatile platform for chemical modifications, allowing researchers to fine-tune biological activity and optimize drug-like properties.

In clinical settings, compounds with similar structural motifs have shown promise in treating conditions such as cancer, inflammation, and neurological disorders. For example, recent preclinical trials have indicated that certain fluorinated pyridine derivatives exhibit significant antitumor activity by inhibiting critical signaling pathways involved in cell proliferation and survival. The potential of 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-one to replicate or exceed these findings makes it a compelling subject for further research.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic accessibility while maintaining high purity standards. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and fluorination protocols are employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure scalability but also allow for modifications that can enhance therapeutic potential.

The impact of this compound extends beyond academic research; it holds significant implications for industrial applications in pharmaceutical manufacturing. Companies specializing in fine chemicals and active pharmaceutical ingredients (APIs) are increasingly interested in developing processes that can reliably produce high-purity versions of such advanced molecules. The demand for innovative compounds like 4-3-(trifluoromethyl)pyridin-4-ybutsan-butane 2 one is expected to drive further advancements in synthetic methodologies.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapeutics. The combination of computational modeling, high-throughput screening, and structural biology has revolutionized how new drugs are discovered and developed. In this context, compounds like 1896437 67 4 (CAS No.) 1896437 67 4 (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) 1896437 67 4 are poised to play a pivotal role in addressing unmet medical needs.

In conclusion,1896437 67 4 product name: 1896437 67 4 product name: 1896437 67 4 product name: 1896437 67 4 product name: 1896437 67 4 product name:, represents a significant advancement with potential applications across multiple therapeutic areas. Its unique structural features,such as the incorporation of both a trifluoromethyl group and a pyridinyl moiety, contribute to its promising biological activities and make it a valuable asset in modern drug discovery efforts. As research progresses,this compound is likely to continue influencing scientific discourse and industrial practices within the pharmaceutical sector.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.